Cas no 2229358-12-5 (2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid)

2-1-(2,5-Dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid is a specialized organic compound featuring a unique pyrrole-cyclopropyl-hydroxyacetic acid structure. Its distinct molecular architecture, combining a substituted pyrrole ring with a cyclopropyl group and a hydroxyacetic acid moiety, makes it valuable for synthetic and medicinal chemistry applications. The compound exhibits potential as an intermediate in the synthesis of biologically active molecules, particularly in drug discovery and development. Its structural complexity allows for further functionalization, enabling the exploration of novel pharmacophores. The presence of both acidic and hydroxyl groups enhances its reactivity, facilitating selective modifications. This compound is of interest in research settings for its versatility in organic synthesis and potential pharmacological relevance.
2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid structure
2229358-12-5 structure
Product Name:2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid
CAS No:2229358-12-5
MF:C11H15NO3
MW:209.241703271866
CID:5975497
PubChem ID:165702393
Update Time:2025-11-01

2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid
    • EN300-1747271
    • 2229358-12-5
    • 2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
    • Inchi: 1S/C11H15NO3/c1-6-5-8(7(2)12-6)11(3-4-11)9(13)10(14)15/h5,9,12-13H,3-4H2,1-2H3,(H,14,15)
    • InChI Key: PBQOCJLPZHATFY-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1(C2C=C(C)NC=2C)CC1

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 73.3Ų

2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747271-0.05g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
0.05g
$1513.0 2023-09-20
Enamine
EN300-1747271-0.1g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
0.1g
$1585.0 2023-09-20
Enamine
EN300-1747271-0.25g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
0.25g
$1657.0 2023-09-20
Enamine
EN300-1747271-0.5g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
0.5g
$1728.0 2023-09-20
Enamine
EN300-1747271-1.0g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
1g
$1801.0 2023-06-03
Enamine
EN300-1747271-2.5g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
2.5g
$3530.0 2023-09-20
Enamine
EN300-1747271-5.0g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
5g
$5221.0 2023-06-03
Enamine
EN300-1747271-10.0g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
10g
$7742.0 2023-06-03
Enamine
EN300-1747271-1g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
1g
$1801.0 2023-09-20
Enamine
EN300-1747271-5g
2-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]-2-hydroxyacetic acid
2229358-12-5
5g
$5221.0 2023-09-20

Additional information on 2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229358-12-5)

2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid, identified by the CAS number 2229358-12-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with a pyrrole moiety, alongside a hydroxyacetic acid functional group. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, which ensures precision and consistency in chemical communication. The term "2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid" provides a detailed description of its molecular framework. The presence of the "2,5-dimethyl-1H-pyrrol" substituent indicates the presence of two methyl groups at the 2 and 5 positions of the pyrrole ring, while the "cyclopropyl" group is attached to the 1-position of the pyrrole. The terminal "-2-hydroxyacetic acid" moiety suggests the presence of a hydroxyl group at the 2-position of the acetic acid backbone. This intricate arrangement of functional groups contributes to the compound's potential biological activity and makes it an intriguing subject for synthetic chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The stereochemistry of 2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid plays a crucial role in determining its interactions with biological targets. The cyclopropyl ring, being a rigid structure, can influence binding affinity and selectivity when interacting with enzymes or receptors. Additionally, the pyrrole ring is known to be a versatile scaffold in medicinal chemistry, often serving as a core structure in bioactive molecules.

In vitro studies have begun to explore the potential pharmacological properties of this compound. Preliminary research suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a candidate for further development as an therapeutic agent. For instance, the hydroxyacetic acid moiety is commonly found in molecules with anti-inflammatory or analgesic properties. The dimethylpyrrole substituent could enhance binding interactions by introducing hydrophobicity and electronic effects that modulate receptor affinity.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the cyclopropyl ring requires careful consideration to ensure regioselectivity and yield optimization. Additionally, introducing the "2,5-dimethyl-1H-pyrrol" group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and cross-coupling techniques, have made it possible to construct complex molecular frameworks more efficiently than ever before.

One particularly promising area of research involves exploring the pharmacokinetic properties of 2-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl-2-hydroxyacetic acid. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Computational models can predict these properties based on molecular structure, providing valuable insights into drug design and optimization.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising compounds. By analyzing large datasets containing known bioactive molecules, machine learning models can identify patterns that correlate with biological activity. This approach has led to the discovery of novel compounds with improved efficacy and reduced toxicity. In the case of CAS No. 2229358-12-5, machine learning predictions could guide synthetic efforts toward optimizing its pharmacological profile.

Future studies should focus on elucidating the mechanism of action for this compound if it demonstrates promising biological activity in vitro or in vivo. Investigating its interactions with specific targets will provide insights into its therapeutic potential and help guide further development efforts. Additionally, exploring derivatives of this molecule could lead to even more effective therapeutic agents.

The growing interest in natural product-inspired scaffolds has also influenced research directions for compounds like CAS No. 2229358-12-5. Natural products often contain complex structural motifs that have evolved over millions of years to exhibit specific biological activities. By leveraging these natural templates as starting points for drug design, researchers can accelerate the discovery process while minimizing trial-and-error experimentation.

In conclusion,CAS No 2229358 -12 -5, corresponding to "2 -1 - ( 25 dimethyl - 1H - pyrrol -3 - yl ) cyclopropyl - 2 - hydroxyacetic acid", represents an intriguing molecule with potential applications in pharmaceutical research . Its unique structural features , combined with recent advances in computational chemistry , synthetic methodologies , and drug discovery technologies , make it an exciting candidate for further exploration . As research continues , we can expect new insights into its biological activity , pharmacokinetics , and therapeutic potential .

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd